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Compound Name: Desethylene ciprofloxacin

Cat. No.: B035067 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ciprofloxacin, a broad-spectrum fluoroquinolone antibiotic, is extensively used in the treatment

of various bacterial infections. Its efficacy and safety profile are influenced by its metabolism,

which leads to the formation of several metabolites. Among these, desethylene ciprofloxacin
is a major metabolite, resulting from the modification of the piperazinyl group of the parent

compound.[1] This technical guide provides a comprehensive overview of desethylene
ciprofloxacin, focusing on its metabolic pathway, pharmacokinetic profile, analytical

quantification, and toxicological assessment. This document is intended to serve as a core

resource for researchers, scientists, and drug development professionals engaged in the study

of ciprofloxacin and its metabolic fate.

Chemical Structure and Properties
Desethylene ciprofloxacin is formed through the biotransformation of the piperazine ring of

ciprofloxacin. The chemical structures of both ciprofloxacin and desethylene ciprofloxacin are

presented below.

Table 1: Chemical Properties of Desethylene Ciprofloxacin
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Property Value Source

Chemical Name

7-[(2-aminoethyl)amino]-1-

cyclopropyl-6-fluoro-1,4-

dihydro-4-oxo-3-

quinolinecarboxylic acid

[2]

Molecular Formula C₁₅H₁₆FN₃O₃ [2]

Molecular Weight 317.31 g/mol [3]

CAS Number 103222-12-4 [4]

Metabolic Pathway of Ciprofloxacin to Desethylene
Ciprofloxacin
The metabolism of ciprofloxacin to desethylene ciprofloxacin primarily occurs in the liver and

is mediated by the cytochrome P450 enzyme system, with CYP1A2 being a key enzyme

involved in this transformation.[3][5] The formation of desethylene ciprofloxacin involves the

removal of an ethylene group from the piperazine ring of ciprofloxacin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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